Cas no 478866-37-4 (tert-butyl (1R,3S,5S)-3-fluoro-8-azabicyclo3.2.1octane-8-carboxylate)

• Product Name: tert-butyl (1R,3S,5S)-3-fluoro-8-azabicyclo3.2.1octane-8-carboxylate
• CAS No: 478866-37-4
• CID: 4650490
• PubChem ID: 10900413
• Update Time: 2025-10-24

tert-butyl (1R,3S,5S)-3-fluoro-8-azabicyclo3.2.1octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 8-Azabicyclo[3.2.1]octane-8-carboxylic acid, 3-fluoro-, 1,1-dimethylethylester, (3-exo)-
• tert-butyl (1R,3S,5S)-3-fluoro-8-azabicyclo3.2.1octane-8-carboxylate

Additional information on tert-butyl (1R,3S,5S)-3-fluoro-8-azabicyclo3.2.1octane-8-carboxylate

tert-butyl (1R,3S,5S)-3-fluoro-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 478866-37-4): A Versatile Building Block in Modern Organic Synthesis

The compound tert-butyl (1R,3S,5S)-3-fluoro-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 478866-37-4) is a highly specialized chiral intermediate that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique bicyclic structure and fluorine substitution make it a valuable scaffold for the development of bioactive molecules, particularly in the design of central nervous system (CNS) therapeutics and enzyme inhibitors. With the growing demand for stereoselective synthesis and fluorinated compounds, this molecule has become a focal point for researchers aiming to optimize drug efficacy and metabolic stability.

One of the key features of tert-butyl (1R,3S,5S)-3-fluoro-8-azabicyclo[3.2.1]octane-8-carboxylate is its rigid bicyclic framework, which imparts conformational restraint to potential drug candidates. This property is particularly advantageous in the design of GPCR-targeted therapies and neurotransmitter modulators, where precise spatial orientation is critical for binding affinity. The presence of a fluorine atom at the 3-position further enhances the molecule's utility, as fluorine is known to improve lipophilicity, bioavailability, and resistance to oxidative metabolism—attributes highly sought after in modern drug discovery.

Recent trends in AI-driven drug design and computational chemistry have amplified interest in compounds like CAS No. 478866-37-4. Researchers are leveraging machine learning algorithms to predict the optimal derivatization pathways for this scaffold, aiming to accelerate the discovery of novel CNS-active agents. Additionally, the rise of green chemistry has prompted investigations into sustainable synthetic routes for this intermediate, minimizing waste and hazardous byproducts. These developments align with the pharmaceutical industry's shift toward environmentally friendly processes and cost-efficient production.

From a synthetic perspective, tert-butyl (1R,3S,5S)-3-fluoro-8-azabicyclo[3.2.1]octane-8-carboxylate serves as a versatile precursor for N-Boc deprotection and subsequent functionalization. Its chiral purity and stereochemical integrity are crucial for asymmetric synthesis, particularly in the construction of complex heterocycles. The compound's compatibility with cross-coupling reactions and catalytic hydrogenation further expands its utility in fragment-based drug discovery. As the demand for targeted therapies grows, this intermediate is poised to play a pivotal role in the development of next-generation pharmaceuticals.

In conclusion, tert-butyl (1R,3S,5S)-3-fluoro-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 478866-37-4) represents a convergence of structural elegance and functional versatility. Its applications span from neurological disorder treatments to catalytic asymmetric synthesis, reflecting the compound's adaptability to evolving scientific challenges. As research continues to uncover new methodologies and applications, this molecule will undoubtedly remain a cornerstone of innovative chemical research.